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For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides detailed application notes and standardized protocols for the

preparation of stock solutions of UH15-38, a potent and selective inhibitor of Receptor-

Interacting Protein Kinase 3 (RIPK3). Adherence to these guidelines is crucial for ensuring the

accuracy, reproducibility, and reliability of experimental results in studies investigating

necroptosis and its role in various pathological conditions, particularly influenza A virus (IAV)-

induced lung injury.

Introduction to UH15-38
UH15-38 is a small molecule inhibitor that specifically targets the kinase activity of RIPK3, a

key mediator of necroptosis, a form of programmed inflammatory cell death.[1][2] By inhibiting

RIPK3, UH15-38 effectively blocks the necroptotic signaling cascade, preventing the

phosphorylation and activation of its downstream substrate, Mixed-Lineage Kinase Domain-

Like protein (MLKL).[2][3][4] This mechanism of action makes UH15-38 a valuable tool for

studying the physiological and pathological roles of necroptosis. Preclinical studies have

demonstrated its efficacy in mitigating lung inflammation and injury in mouse models of severe

influenza.[1][5][6]
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A thorough understanding of the physicochemical properties of UH15-38 is essential for its

proper handling and the preparation of accurate stock solutions.

Property Value Source

IUPAC Name

3-(3-hydroxyphenyl)-1-methyl-

7-[[3-(4-methyl-1-

piperazinyl)phenyl]amino]-1,6-

naphthyridin-2(1H)-one

[1][7]

Molecular Formula C₂₆H₂₇N₅O₂ [1][3][7]

Molecular Weight 441.53 g/mol (free base) [1][3][7][8]

Molecular Weight
514.45 g/mol (dihydrochloride

salt)

CAS Number 2540881-21-6 [1][3][7]

Appearance White to light yellow solid [3]

Purity ≥98%

Signaling Pathway of UH15-38 in IAV-Induced
Necroptosis
UH15-38 exerts its therapeutic effect by intervening in a specific signaling pathway initiated by

influenza A virus (IAV) infection. The diagram below illustrates the key molecular events and

the point of intervention by UH15-38.
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Caption: UH15-38 inhibits IAV-induced necroptosis by targeting RIPK3.
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Solubility and Stock Solution Preparation
Accurate preparation of stock solutions is critical for obtaining reliable and reproducible

experimental data. The solubility of UH15-38 can vary depending on the solvent and whether it

is the free base or a salt form.

Solvent
Maximum
Concentration

Notes Source

DMSO
≥ 100 mg/mL (226.49

mM)

Ultrasonic treatment

may be required to

fully dissolve the

compound. Use

freshly opened,

anhydrous DMSO as

it is hygroscopic.

[3]

DMSO
100 mM (for

dihydrochloride salt)

Water
100 mM (for

dihydrochloride salt)

Protocol for Preparing a 10 mM DMSO Stock Solution
This protocol is for the preparation of a 10 mM stock solution of UH15-38 (free base, MW:

441.53 g/mol ) in DMSO.

Materials:

UH15-38 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, RNase/DNase-free microcentrifuge tubes

Calibrated precision balance

Vortex mixer
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Ultrasonic water bath

Procedure:

Weighing: Accurately weigh out the desired amount of UH15-38 powder using a calibrated

precision balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh 4.415 mg

of UH15-38.

Dissolution: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube

containing the UH15-38 powder. For a 10 mM solution with 4.415 mg of compound, add 1

mL of DMSO.

Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Sonication (if necessary): If the compound does not fully dissolve, place the tube in an

ultrasonic water bath for 5-10 minutes.[3] Visually inspect the solution to ensure there are no

visible particles.

Aliquoting: Once the UH15-38 is completely dissolved, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes. This will prevent repeated freeze-thaw

cycles which can degrade the compound.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[3]

Workflow for Stock Solution Preparation
The following diagram outlines the general workflow for preparing UH15-38 stock solutions.

Preparation Storage
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Caption: Workflow for preparing UH15-38 stock solutions.

In Vitro and In Vivo Experimental Considerations
In Vitro Studies
For cell-based assays, the 10 mM DMSO stock solution can be further diluted to the desired

final concentration in cell culture medium. It is crucial to ensure that the final concentration of

DMSO in the culture medium does not exceed a level that is toxic to the cells (typically <0.5%).

Potency of UH15-38 in In Vitro Assays:

Assay Cell Type IC₅₀ Source

RIPK3 Inhibition
(NanoBRET)

N/A 20 nM [3][8]

IAV-induced

Necroptosis

Alveolar Epithelial

Cells
39.5 nM

| TNFα-induced Necroptosis | Primary Murine Embryonic Fibroblasts | 98 nM |[4] |

In Vivo Studies
For animal studies, specific formulations are often required to ensure bioavailability and

minimize toxicity. MedChemExpress provides two example protocols for preparing UH15-38 for

in vivo administration:

Formulation 1:

10% DMSO

40% PEG300

5% Tween-80

45% Saline

Solubility: ≥ 5 mg/mL (11.32 mM)[3]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b12366706?utm_src=pdf-body
https://www.benchchem.com/product/b12366706?utm_src=pdf-body
https://www.medchemexpress.com/uh15-38.html
https://www.probechem.com/products_UH15-38.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC11151938/
https://www.benchchem.com/product/b12366706?utm_src=pdf-body
https://www.medchemexpress.com/uh15-38.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12366706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Formulation 2:

10% DMSO

90% (20% SBE-β-CD in Saline)

Solubility: ≥ 5 mg/mL (11.32 mM)[3]

Note: When preparing these complex formulations, it is recommended to first dissolve the

UH15-38 in DMSO and then add the other solvents sequentially.[3]

Safety and Handling
UH15-38 is for research use only and is not for human or veterinary use.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses, when handling the compound.

Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

Consult the Safety Data Sheet (SDS) for detailed safety information.

By following these detailed application notes and protocols, researchers can confidently

prepare and utilize UH15-38 stock solutions to generate high-quality, reproducible data in their

investigations of necroptosis and related disease states.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. UH15-38 - Wikipedia [en.wikipedia.org]

2. Targeting necroptosis prevents viral-induced lung damage - PMC [pmc.ncbi.nlm.nih.gov]

3. medchemexpress.com [medchemexpress.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.medchemexpress.com/uh15-38.html
https://www.benchchem.com/product/b12366706?utm_src=pdf-body
https://www.medchemexpress.com/uh15-38.html
https://www.benchchem.com/product/b12366706?utm_src=pdf-body
https://www.benchchem.com/product/b12366706?utm_src=pdf-body
https://www.benchchem.com/product/b12366706?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/UH15-38
https://pmc.ncbi.nlm.nih.gov/articles/PMC11094105/
https://www.medchemexpress.com/uh15-38.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12366706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Necroptosis blockade prevents lung injury in severe influenza - PMC
[pmc.ncbi.nlm.nih.gov]

5. sciencedaily.com [sciencedaily.com]

6. New drug prevents flu-related inflammation and lung damage - St. Jude Children’s
Research Hospital [stjude.org]

7. medkoo.com [medkoo.com]

8. UH15-38 | RIPK3 inhibitor | Probechem Biochemicals [probechem.com]

To cite this document: BenchChem. [Preparing Stock Solutions of UH15-38: Application
Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12366706#preparing-uh15-38-stock-solutions-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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